Cas no 2138097-42-2 (3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138097-42-2
• MF: C₁₇H₁₆FN₃O
• MW: 297.326847076416
• CID: 5825146
• PubChem ID: 165500146
• Update Time: 2025-10-17

3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amine
• 3-[4-(benzyloxy)phenyl]-4-fluoro-1-methyl-1H-pyrazol-5-amine
• 2138097-42-2
• EN300-1149941

• Inchi： 1S/C17H16FN3O/c1-21-17(19)15(18)16(20-21)13-7-9-14(10-8-13)22-11-12-5-3-2-4-6-12/h2-10H,11,19H2,1H3
• InChI Key： KITWMBBXPUBXLQ-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(C)N=C1C1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.12774030g/mol
• Monoisotopic Mass: 297.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amine

Introduction to 3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138097-42-2)

3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138097-42-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a benzyloxy group, a fluoro substituent, and a methyl group on the pyrazole ring contributes to its distinct pharmacological properties.

The synthesis of 3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for further research and development.

In terms of its biological activity, studies have demonstrated that 3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amine exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. Specifically, the compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as to reduce the expression of cyclooxygenase (COX) enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amine in treating various inflammatory conditions, including rheumatoid arthritis and osteoarthritis. Preliminary results have been encouraging, with patients reporting significant reductions in pain and inflammation without major adverse effects.

Beyond its anti-inflammatory properties, 3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amine has also shown promise as an antitumor agent. In vitro studies have demonstrated its ability to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that this compound may have potential applications in cancer therapy, particularly in combination with other chemotherapeutic agents.

The pharmacokinetic profile of 3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amine has been extensively studied to optimize its therapeutic use. Research indicates that the compound is well-absorbed following oral administration and exhibits good bioavailability. Its metabolism primarily occurs via hepatic pathways, with major metabolites being excreted in urine and feces. These characteristics make it a suitable candidate for long-term treatment regimens.

To further enhance the therapeutic potential of 3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-1H-pyrazol-5-amnine, ongoing efforts are focused on developing novel drug delivery systems. Nanoparticle-based formulations have shown promise in improving the solubility and stability of the compound, thereby enhancing its efficacy and reducing side effects.

In conclusion, 3-4-(benzyloxy)phenyl-4-fluoro-1-methyl-H-pyrazol--amine (CAS No. 2138097--) represents a promising candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Its unique chemical structure and favorable biological properties make it an attractive molecule for further investigation and clinical application. As research continues to advance, it is anticipated that this compound will play a significant role in improving patient outcomes and quality of life.